Cas no 59312-35-5 (Thiourea, N-(2-aminoethyl)-N'-(2,6-dimethylphenyl)-)

• Product Name: Thiourea, N-(2-aminoethyl)-N'-(2,6-dimethylphenyl)-
• CAS No: 59312-35-5
• MF: C₁₁H₁₇N₃S
• MW: 223.337780714035
• CID: 339137
• PubChem ID: 12635593
• Update Time: 2025-04-19

Thiourea, N-(2-aminoethyl)-N'-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(2-aminoethyl)-N'-(2,6-dimethylphenyl)-
• 1-(2-aminoethyl)-3-(2,6-dimethylphenyl)thiourea
• N-(2-Aminoethyl)-N'-(2,6-dimethylphenyl)thiourea
• DTXSID70505173
• 59312-35-5
• CHEMBL1178547

• Inchi： 1S/C11H17N3S/c1-8-4-3-5-9(2)10(8)14-11(15)13-7-6-12/h3-5H,6-7,12H2,1-2H3,(H2,13,14,15)
• InChI Key： IOJHRDLWWXIHGZ-UHFFFAOYSA-N
• SMILES： S=C(NCCN)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 223.11451
• Monoisotopic Mass: 223.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 50.08